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Compound of Interest

Compound Name: Hexamethylphosphoramide-d18

Cat. No.: B1605895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of Hexamethylphosphoramide-d18 (HMPA-d18). Given that HMPA-d18 is a

deuterated form of Hexamethylphosphoramide (HMPA), it shares similar hazardous properties.

HMPA is considered a hazardous substance, a potential occupational carcinogen, and may

cause heritable genetic damage.[1][2][3][4] Therefore, strict adherence to these safety

protocols is imperative to minimize risk.

Hazard Identification and Summary
Hexamethylphosphoramide-d18 is a deuterated derivative of HMPA, a polar aprotic solvent

used in organic synthesis.[5] While the deuteration is primarily for use in NMR spectroscopy

and as a tracer in molecular interaction studies, the toxicological profile is considered to be

equivalent to that of HMPA.[5][6]

Primary Hazards:

Carcinogenicity: HMPA is classified as a potential human carcinogen.[2][7]

Mutagenicity: May cause genetic defects.[3][4]

Reproductive Toxicity: Evidence of testicular atrophy and aspermia in animal studies.[1]

Acute Toxicity: Harmful in contact with skin and if ingested.[1][2]
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Irritation: Causes skin and eye irritation.[8]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Hexamethylphosphoramide is

provided below. These values are for the non-deuterated form but are expected to be very

similar for HMPA-d18.

Property Value

Molecular Formula C₆D₁₈N₃OP[5]

Molecular Weight 197.31 g/mol [5]

Appearance Colorless to light yellow liquid[2][7]

Odor Aromatic/Spicy odor[2][7]

Boiling Point 230-232 °C / 740 mmHg[2][7]

Melting Point 7 °C[7]

Density 1.03 g/mL at 25 °C[7]

Solubility
Miscible with water and soluble in polar and

non-polar solvents.[7]

Experimental Protocols: Safe Handling
Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

All work with HMPA-d18 must be conducted in a certified chemical fume hood to avoid

inhalation of vapors.

Ensure the fume hood has adequate airflow and is functioning correctly before starting any

work.

Prevent the concentration of vapors in low-lying areas and sumps.[1]
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Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, check

manufacturer's compatibility data).

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]

Lab Coat: A lab coat or other protective clothing must be worn to prevent skin contact.[1][2]

Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly

discouraged), a NIOSH-approved respirator with an organic vapor cartridge is required.[2]

Storage and Handling Procedures
Storage:

Store HMPA-d18 in its original, tightly sealed container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from strong oxidizing agents and strong acids.[2][9]

The storage area should be locked or otherwise accessible only to authorized personnel.

[2][3]

Avoid exposure to heat, sparks, open flames, and other ignition sources.[1][8][9]

Handling:

Avoid all personal contact, including inhalation and skin/eye contact.[1]

Use non-sparking tools.[2][9]

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in areas where HMPA-d18 is handled.
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Experimental Protocols: Spill and Emergency
Procedures
Spill Cleanup

Minor Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material such as sand,

earth, or vermiculite.[2][3]

Collect the absorbed material into a clearly labeled, sealable container for hazardous

waste disposal.[2][3]

Clean the spill area with soap and water.

Major Spills (outside a fume hood):

Evacuate the area immediately.

Alert the appropriate emergency response team and the fire brigade, informing them of the

nature of the hazard.[1]

Prevent the spill from entering drains or water courses.[1]

Only trained personnel with full body protective clothing and self-contained breathing

apparatus should attempt to clean up a major spill.[1][2]

First Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with running water

and soap for at least 15 minutes. Seek medical attention if irritation occurs.[1][8]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Disposal Procedures
All HMPA-d18 waste is considered hazardous and must be disposed of accordingly.

Waste Collection:

Collect excess HMPA-d18 and any contaminated materials (e.g., absorbent materials,

disposable PPE) in a dedicated, clearly labeled, and sealed container.[7]

Do not mix HMPA-d18 waste with other waste streams.

Disposal Protocol:

Dispose of the hazardous waste through an approved waste disposal facility.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.

Handle uncleaned containers as you would the product itself.

Visual Protocols
Caption: Workflow for safe handling and disposal of Hexamethylphosphoramide-d18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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